1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide

• IUPAC Name: 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C17H22N4O2/c18-16(22)11-21-8-2-4-13(10-21)17(23)20-9-12-3-1-5-15-14(12)6-7-19-15/h1,3,5-7,13,19H,2,4,8-11H2,(H2,18,22)(H,20,23)
• InChI Key: XETVMZBYBCBUPQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC(=O)N)C(=O)NCC2=C3C=CNC3=CC=C2
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide, also known as AOE-PC, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in medical research. AOE-PC is a piperidine derivative and is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide is not fully understood, but studies have shown that it can inhibit the activity of certain enzymes involved in cancer cell growth and induce the expression of genes involved in apoptosis. 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide has been shown to have neuroprotective effects, protecting neurons from oxidative stress and reducing the risk of neurodegenerative diseases. 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide has also been shown to have cardioprotective effects, reducing the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide has several advantages for lab experiments, including its high purity and stability. However, 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide is relatively expensive and may not be readily available in large quantities. Additionally, the mechanism of action of 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide is not fully understood, which may limit its potential applications in medical research.

Future Directions

There are several potential future directions for the research of 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide. One area of focus could be the development of more efficient synthesis methods to increase the availability of 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide for research. Another area of focus could be the investigation of the mechanism of action of 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide to better understand its potential applications in medical research. Additionally, further studies could be conducted to explore the potential of 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide in the treatment of other diseases, such as neurodegenerative diseases and cardiovascular disease.
Conclusion:
In conclusion, 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide is a piperidine derivative that has shown potential in medical research, particularly in the field of cancer treatment. 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide is synthesized through a multistep process and has several biochemical and physiological effects, including anti-cancer, anti-inflammatory, neuroprotective, and cardioprotective effects. While 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide has several advantages for lab experiments, its potential applications in medical research are limited by its high cost and the lack of understanding of its mechanism of action. However, further research could lead to the development of more efficient synthesis methods and a better understanding of the potential applications of 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide in medical research.

Scientific Research Applications

1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide has shown potential in medical research, particularly in the field of cancer treatment. Studies have shown that 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation.